Cas no 52101-48-1 (Acetamide, N-(2-methyl-4-quinolinyl)-)

• Product Name: Acetamide, N-(2-methyl-4-quinolinyl)-
• CAS No: 52101-48-1
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• CID: 360645
• PubChem ID: 594177
• Update Time: 2025-04-19

Acetamide, N-(2-methyl-4-quinolinyl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(2-methyl-4-quinolinyl)-
• N-(2-Methyl-4-quinolyl)acetamide
• N-(2-methylquinolin-4-yl)acetamide
• Oprea1_404340
• SCHEMBL5053541
• N-(2-Methyl-4-quinolinyl)acetamide
• N-(2-methyl-quinolin-4-yl)acetamide
• N-(2-Methyl-4-quinolinyl)acetamide #
• Cambridge id 5170552
• Oprea1_414254
• DTXSID10344063
• 52101-48-1
• AKOS008974860

• Inchi： 1S/C12H12N2O/c1-8-7-12(14-9(2)15)10-5-3-4-6-11(10)13-8/h3-7H,1-2H3,(H,13,14,15)
• InChI Key： WOTSJKNNHBHBLP-UHFFFAOYSA-N
• SMILES： O=C(C)NC1C=C(C)N=C2C=CC=CC=12

Computed Properties

• Exact Mass: 200.09506
• Monoisotopic Mass: 200.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 42Ų

Experimental Properties

• PSA: 41.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives